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Abstract
Methyl 3-chloro-5-formylbenzoate is a trifunctional aromatic compound of significant interest

to the scientific community, particularly those in medicinal chemistry and drug development. Its

unique structure, featuring an aldehyde, a chloro substituent, and a methyl ester on a central

benzene ring, makes it a versatile synthetic intermediate for constructing complex molecular

architectures. This guide provides an in-depth examination of its core physicochemical

properties, outlines a robust protocol for its synthesis and purification, details a self-validating

analytical workflow for structural confirmation and purity assessment, and discusses its

applications and critical safety considerations. This document is intended to serve as a vital

resource for researchers leveraging this compound in their synthetic endeavors.

Introduction: A Versatile Synthetic Building Block
In the landscape of organic synthesis and pharmaceutical development, the strategic selection

of starting materials is paramount. Methyl 3-chloro-5-formylbenzoate (CAS No. 879542-48-0)

has emerged as a valuable organic building block.[1] Its utility stems from the orthogonal

reactivity of its three functional groups. The aldehyde serves as a handle for forming new
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carbon-carbon or carbon-nitrogen bonds through reactions like reductive amination, Wittig

reactions, or aldol condensations. The chloro group can participate in nucleophilic aromatic

substitution or act as a site for metal-catalyzed cross-coupling reactions. Finally, the methyl

ester provides a stable, yet readily modifiable, carboxylic acid precursor for amide bond

formation or other derivatizations. This trifunctional nature allows for a stepwise, controlled

elaboration of the molecular scaffold, making it an attractive intermediate in the synthesis of

novel therapeutic agents and other high-value chemical entities.[2]

Physicochemical and Structural Properties
A thorough understanding of a compound's physical and chemical properties is the foundation

of its effective application in research. Methyl 3-chloro-5-formylbenzoate is typically supplied

as a white powder with a purity of 99% or higher.[2] The key identifying and structural

information for this compound is summarized in the table below.

Property Value Source(s)

IUPAC Name
methyl 3-chloro-5-

formylbenzoate
[3]

CAS Number 879542-48-0 [1][2][4]

Molecular Formula C₉H₇ClO₃ [3]

Molecular Weight 198.60 g/mol [3]

Monoisotopic Mass 198.00838 Da [3]

Appearance White powder [2]

Purity ≥99% [2]

InChI Key
JUCIYUKIAAFMJA-

UHFFFAOYSA-N
[3]

SMILES
COC(=O)C1=CC(=CC(=C1)C=

O)Cl
[3]
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Synthetic Rationale and Strategy
The most direct and industrially scalable method for preparing methyl 3-chloro-5-
formylbenzoate is the Fischer esterification of its corresponding carboxylic acid precursor, 3-

chloro-5-formylbenzoic acid (CAS No. 153203-59-9).[5] This acid-catalyzed reaction with

methanol is a classic, high-yielding transformation. The causality for this choice is clear: the

starting acid is commercially available, and the reaction conditions are mild, avoiding unwanted

side reactions with the sensitive aldehyde or the chloro-substituent. Post-reaction workup is

designed to remove the acid catalyst and any unreacted carboxylic acid, followed by

purification via recrystallization or silica gel chromatography to achieve high purity.

Detailed Experimental Protocol: Fischer Esterification
Reagents and Equipment:

3-chloro-5-formylbenzoic acid (1.0 eq)

Anhydrous Methanol (20-30 eq, serves as reagent and solvent)

Concentrated Sulfuric Acid (0.1 eq, catalyst)

Saturated Sodium Bicarbonate solution

Brine (Saturated NaCl solution)

Anhydrous Magnesium Sulfate or Sodium Sulfate

Round-bottom flask with reflux condenser and magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: To a round-bottom flask, add 3-chloro-5-formylbenzoic acid and

anhydrous methanol. Stir the suspension until the solid is mostly dissolved.
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Catalyst Addition: Carefully add concentrated sulfuric acid dropwise to the stirring mixture.

The reaction is exothermic.

Reflux: Heat the reaction mixture to reflux (approx. 65°C) and maintain for 4-6 hours.

Reaction progress can be monitored by Thin Layer Chromatography (TLC), observing the

consumption of the starting acid.

Quenching and Solvent Removal: Cool the mixture to room temperature. Neutralize the

catalyst by slowly adding saturated sodium bicarbonate solution until effervescence

ceases. Reduce the volume of methanol using a rotary evaporator.

Extraction: Transfer the remaining residue to a separatory funnel containing ethyl acetate

and water. Shake vigorously and allow the layers to separate. Extract the aqueous layer

twice more with ethyl acetate.

Washing: Combine the organic layers and wash sequentially with saturated sodium

bicarbonate solution (to remove any remaining starting acid) and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to yield the crude product.

Purification: The crude solid can be purified by recrystallization from an appropriate

solvent system (e.g., hexanes/ethyl acetate) or by flash column chromatography on silica

gel to afford the final product as a white powder.
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Methyl 3-chloro-5-formylbenzoate
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Caption: Synthetic workflow for Methyl 3-chloro-5-formylbenzoate.
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Analytical Characterization for Quality Control
The Principle of Orthogonal Verification
To ensure the compound meets the rigorous standards for drug development, a multi-pronged

analytical approach is essential. This principle of orthogonal verification—using multiple

techniques that measure different molecular properties—provides a self-validating system. We

use Nuclear Magnetic Resonance (NMR) to confirm the chemical structure, Mass Spectrometry

(MS) to verify the molecular weight, and High-Performance Liquid Chromatography (HPLC) to

determine purity.

Recommended Analytical Protocols
¹H and ¹³C NMR Spectroscopy:

Sample Prep: Dissolve 5-10 mg of the compound in ~0.7 mL of a deuterated solvent (e.g.,

CDCl₃ or DMSO-d₆).

Analysis: Acquire ¹H and ¹³C NMR spectra.

Expected Results: The ¹H NMR spectrum should show distinct signals for the methyl ester

protons (~3.9 ppm), the aldehyde proton (~10.0 ppm), and three aromatic protons in the

meta-substituted pattern. The ¹³C NMR will confirm the presence of the carbonyls (ester

and aldehyde), the aromatic carbons, and the methyl carbon.

Mass Spectrometry (MS):

Sample Prep: Prepare a dilute solution of the compound in a suitable solvent like

methanol or acetonitrile.

Analysis: Analyze using Electrospray Ionization (ESI) in positive mode.

Expected Results: The mass spectrum should display a prominent peak corresponding to

the protonated molecule [M+H]⁺ at m/z 199.01.[3] The characteristic isotopic pattern of a

single chlorine atom (a 3:1 ratio for the M and M+2 peaks) will provide definitive

confirmation of its presence.

High-Performance Liquid Chromatography (HPLC):
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Sample Prep: Prepare a standard solution of known concentration (e.g., 1 mg/mL) in a

mobile phase-compatible solvent.

Analysis: Use a reverse-phase C18 column with a suitable mobile phase gradient (e.g.,

water/acetonitrile with 0.1% formic acid) and UV detection (e.g., at 254 nm).

Expected Results: A pure sample will yield a single, sharp peak. The area of this peak

relative to the total area of all peaks in the chromatogram is used to calculate the purity,

which should be ≥99%.

Visualization of the Analytical Workflow
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Caption: Orthogonal workflow for analytical validation.

Applications in Research and Drug Development
Methyl 3-chloro-5-formylbenzoate is not an end-product but a strategic intermediate. Its

value lies in its potential for diversification.

Scaffold Decoration: In drug discovery, chemists often start with a core scaffold and

"decorate" it with different functional groups to optimize biological activity. This compound is

an ideal starting scaffold.
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Combinatorial Chemistry: The aldehyde group is particularly amenable to high-throughput

synthesis. Libraries of compounds can be rapidly generated via reductive amination with a

diverse set of primary and secondary amines, creating a wide range of chemical entities for

screening.

Synthesis of Heterocycles: The functional groups can be used to construct fused or

appended heterocyclic rings, which are privileged structures in many classes of drugs.

Safety, Handling, and Storage
As a fine chemical intermediate, methyl 3-chloro-5-formylbenzoate requires careful handling.

While a specific, universally adopted Safety Data Sheet (SDS) is not available in the

aggregated search results, general precautions for related aromatic aldehydes and esters

should be followed.

Disclaimer: This information is for guidance only. Users must consult the specific SDS

provided by their chemical supplier before handling this compound.

Handling:

Always work in a well-ventilated chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab

coat, and chemical-resistant gloves.[6]

Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse

thoroughly with water.[6]

Storage:

Store in a tightly sealed container in a cool, dry place.[2]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

Conclusion
Methyl 3-chloro-5-formylbenzoate is a high-value synthetic intermediate with significant

potential for researchers in organic synthesis and drug development. Its well-defined
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physicochemical properties, coupled with a straightforward synthesis and a robust analytical

validation process, make it a reliable building block. By understanding its reactivity, handling it

with appropriate caution, and leveraging its multifunctional nature, scientists can effectively

incorporate this compound into the synthesis of novel and complex molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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